Cas no 78839-04-0 (2-acetyl-1H-indole-3-carboxylic acid)

• Product name: 2-acetyl-1H-indole-3-carboxylic acid
• CAS No: 78839-04-0
• MF: C₁₁H₉NO₃
• MW: 203.19406
• CID: 533784
• PubChem ID: 3388265

2-acetyl-1H-indole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-carboxylic acid, 2-acetyl-
• 2-Acetyl-1H-indole-3-carboxylic acid
• 2-acetylindole-3-carboxylic acid
• 2-acetylindolyl-3-carboxylic acid
• AC1MPNVG
• CTK2G4807
• 2-acetyl-1H-indole-3-carboxylicAcid
• SR-01000102642
• MFCD01449989
• EN300-1667080
• Z1508931475
• 2-acetylindole-3-carboxylic
• AKOS002124963
• SCHEMBL16433366
• CS-0236043
• 78839-04-0
• SR-01000102642-1
• DTXSID80392031
• 2-acetyl-1H-indole-3-carboxylic acid

• MDL： MFCD01449989
• Inchi： InChI=1S/C11H9NO3/c1-6(13)10-9(11(14)15)7-4-2-3-5-8(7)12-10/h2-5,12H,1H3,(H,14,15)
• InChI Key： SIFWJAMUHPEUPM-UHFFFAOYSA-N
• SMILES： CC(=O)C1=C(C2=CC=CC=C2N1)C(=O)O

Computed Properties

• Exact Mass: 203.058243149g/mol
• Monoisotopic Mass: 203.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 70.2Ų